Cas no 1806955-83-8 (2-(Bromomethyl)-3-cyano-5-(difluoromethyl)-4-methoxypyridine)

• Product Name: 2-(Bromomethyl)-3-cyano-5-(difluoromethyl)-4-methoxypyridine
• CAS No: 1806955-83-8
• MF: C₉H₇BrF₂N₂O
• MW: 277.065488100052
• CID: 4876743
• Update Time: 2025-06-13

2-(Bromomethyl)-3-cyano-5-(difluoromethyl)-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-cyano-5-(difluoromethyl)-4-methoxypyridine

• Inchi： 1S/C9H7BrF2N2O/c1-15-8-5(3-13)7(2-10)14-4-6(8)9(11)12/h4,9H,2H2,1H3
• InChI Key： NSPZLPTWSNXYIF-UHFFFAOYSA-N
• SMILES： BrCC1C(C#N)=C(C(C(F)F)=CN=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 1.8
• Topological Polar Surface Area: 45.9

Additional information on 2-(Bromomethyl)-3-cyano-5-(difluoromethyl)-4-methoxypyridine

Introduction to 2-(Bromomethyl)-3-cyano-5-(difluoromethyl)-4-methoxypyridine (CAS No. 1806955-83-8)

2-(Bromomethyl)-3-cyano-5-(difluoromethyl)-4-methoxypyridine, identified by its CAS number 1806955-83-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, a heterocyclic aromatic organic compound characterized by a six-membered ring containing one nitrogen atom. The structural features of 2-(Bromomethyl)-3-cyano-5-(difluoromethyl)-4-methoxypyridine make it a versatile intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The presence of multiple functional groups—such as a bromomethyl substituent, a cyano group, a difluoromethyl moiety, and a methoxy group—enhances the reactivity and adaptability of this compound in synthetic chemistry. These functional groups provide multiple sites for chemical modification, enabling researchers to tailor the molecular structure for specific biological activities. The bromomethyl group, for instance, is highly reactive and can participate in nucleophilic substitution reactions, facilitating the introduction of new functional units. Similarly, the cyano group can undergo reduction to form an amine or participate in condensation reactions, while the difluoromethyl group is known to influence metabolic stability and binding affinity in drug candidates.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that pyridine-based compounds can exhibit properties such as kinase inhibition, antiviral effects, and anti-inflammatory responses. The specific arrangement of substituents in 2-(Bromomethyl)-3-cyano-5-(difluoromethyl)-4-methoxypyridine may contribute to unique pharmacokinetic and pharmacodynamic profiles, making it a valuable scaffold for drug discovery.

One of the most compelling aspects of this compound is its utility as a building block in medicinal chemistry. Researchers have leveraged its structural features to develop novel inhibitors targeting various disease pathways. For example, modifications at the bromomethyl position have been exploited to create covalent inhibitors that enhance binding specificity and duration of action. Additionally, the incorporation of the difluoromethyl group has been shown to improve metabolic stability, a critical factor in drug development aimed at prolonging therapeutic efficacy.

The cyano group in 2-(Bromomethyl)-3-cyano-5-(difluoromethyl)-4-methoxypyridine also plays a crucial role in modulating biological activity. In some cases, cyano-substituted compounds have demonstrated enhanced binding affinity to biological targets due to favorable interactions with polar or charged residues in protein binding pockets. Furthermore, the electron-withdrawing nature of the cyano group can influence electronic properties, affecting reactivity and downstream functionalization strategies.

Recent advancements in computational chemistry have further highlighted the potential of this compound as a lead molecule. Molecular docking studies have suggested that derivatives of 2-(Bromomethyl)-3-cyano-5-(difluoromethyl)-4-methoxypyridine may interact with key enzymes involved in cancer metabolism and inflammation pathways. These findings align with broader trends in drug discovery where structure-based design is used to optimize target engagement and minimize off-target effects.

The synthesis of 2-(Bromomethyl)-3-cyano-5-(difluoromethyl)-4-methoxypyridine involves multi-step organic transformations that require precise control over reaction conditions. Key synthetic strategies often include halogenation reactions to introduce the bromomethyl group, cyanation processes for the cyano moiety, and fluorination techniques for incorporating difluoromethyl groups. The methoxy group is typically introduced via methylation reactions or as part of pre-functionalized precursors. Each step must be carefully optimized to ensure high yield and purity, which are essential for subsequent pharmaceutical applications.

In industrial settings, large-scale production of this compound necessitates robust purification methods to isolate it from byproducts and impurities. Techniques such as column chromatography or recrystallization are commonly employed to achieve pharmaceutical-grade material. Additionally, quality control measures must be implemented to verify chemical identity and purity before use in drug formulations.

The growing demand for novel therapeutic agents has spurred interest in developing efficient synthetic routes for pyridine derivatives like 2-(Bromomethyl)-3-cyano-5-(difluoromethyl)-4-methoxypyridine. Researchers are exploring catalytic methods and green chemistry principles to improve sustainability while maintaining high yields. Such innovations not only reduce costs but also minimize environmental impact—a critical consideration in modern pharmaceutical manufacturing.

From a regulatory perspective, compounds like this must undergo rigorous testing before entering clinical trials or reaching market approval. Preclinical studies evaluate toxicity profiles, pharmacokinetics, and potential side effects using both in vitro and animal models. Only after demonstrating safety and efficacy can these molecules proceed to human testing phases.

The future prospects for 2-(Bromomethyl)-3-cyano-5-(difluoromethyl)-4-methoxypyridine are promising given its structural versatility and potential biological relevance. Ongoing research continues to uncover new applications across different therapeutic areas—from oncology to neurology—where pyridine-based compounds may offer novel treatment options.